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Compound of Interest

Compound Name: LEQ803

Cat. No.: B3180018 Get Quote

For Research Use Only

Introduction
LEQ803, also known as N-Desmethyl Ribociclib, is a metabolite of the CDK4/6 inhibitor

Ribociclib, produced through metabolism by CYP3A4.[1][2] As a key metabolite, LEQ803 is

crucial for various in vitro and in vivo studies in oncology research. Accurate and consistent

preparation of a stock solution is the first critical step for reliable experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of LEQ803
stock solutions.

Materials and Equipment
LEQ803 powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for warming)
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Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The following table summarizes the key quantitative information for LEQ803.

Parameter Value Reference

Molecular Weight 420.51 g/mol [1][2]

Solubility in DMSO 4.17 mg/mL (9.92 mM) [1][2]

Appearance Solid [1][2]

Color Light yellow to yellow [1][2]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of LEQ803 in DMSO.

Acclimatization: Before opening, allow the vial of LEQ803 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of LEQ803 powder. For example, to prepare 1 mL of a 10 mM

stock solution, you would need 4.2051 mg of LEQ803.

Solvent Addition: Add the appropriate volume of anhydrous/newly opened DMSO to the tube

containing the LEQ803 powder. To continue the example, add 1 mL of DMSO to the 4.2051

mg of LEQ803.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.
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If the compound does not fully dissolve, brief sonication in an ultrasonic bath or gentle

warming in a water bath set to a maximum of 60°C can be applied.[1][2]

Visually inspect the solution to ensure it is clear and free of precipitates before use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]

Storage and Stability
Proper storage is critical to maintain the integrity of LEQ803.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C 3 years [1][2]

4°C 2 years [1][2]

Stock Solution (in

DMSO)
-80°C 6 months [1][2]

-20°C 1 month [1][2]

Note: The use of hygroscopic DMSO can significantly impact the solubility of the product;

therefore, it is recommended to use newly opened DMSO.[1][2]

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.benchchem.com/product/b3180018?utm_src=pdf-body
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.medchemexpress.com/leq803.html
https://www.medchemexpress.com/leq803.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3180018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for LEQ803 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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